2-[4-(2-Bromoethoxy)naphthalen-1-yl]-1-benzofuran-3-carboxylic acid

• CAS No.: 61639-37-0
• Molecular Formula: C21H15BrO4
• Molecular Weight: 411.2 g/mol
• IUPAC Name: 2-[4-(2-bromoethoxy)naphthalen-1-yl]-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C21H15BrO4/c22-11-12-25-17-10-9-15(13-5-1-2-6-14(13)17)20-19(21(23)24)16-7-3-4-8-18(16)26-20/h1-10H,11-12H2,(H,23,24)
• InChI Key: RWBAHGZIYYXPLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2OCCBr)C3=C(C4=CC=CC=C4O3)C(=O)O

Description

2-[4-(2-Bromoethoxy)naphthalen-1-yl]-1-benzofuran-3-carboxylic acid is a useful research compound. Its molecular formula is C21H15BrO4 and its molecular weight is 411.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of sodium hypobromite, prepared by adding 2.45 g. (0.45 mol.) of bromine to a cooled (0°) solution of 4.5 g. (0.1125 mol.) of sodium hydoxide in 40 ml. of water, was added to a solution of 6.1 g. (0.015 mol.) of 3-acetyl-2-[4-(2-bromoethoxy)naphthyl]benzofuran in 60 ml. of dioxane and the mixture was shaken for 12 hours. Sodium bisulfite was added to the reaction mixture, water was added and the mixture was extracted twice with ether. The aqueous phase was acidified with hydrochloric acid, the resulting precipitate was digested on a steam bath for 1 hour, cooled to 0° and collected by filtration to give 3-carboxy-2-[4-(2-bromo-ethoxy)naphthyl]benzofuran, m.p. 260°-265° (dec.).